Cas no 885499-57-0 (1-(1H-Pyrrolo2,3-bpyridin-4-yl)-4-piperidinamine)

• Product Name: 1-(1H-Pyrrolo2,3-bpyridin-4-yl)-4-piperidinamine
• CAS No: 885499-57-0
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• MDL: MFCD11616364
• CID: 711918
• PubChem ID: 11543058
• Update Time: 2025-05-19

1-(1H-Pyrrolo2,3-bpyridin-4-yl)-4-piperidinamine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Pyrrolo[2,3-b]pyridin-4-yl)piperidin-4-amine
• 4-Piperidinamine, 1-(1H-pyrrolo[2,3-b] pyridin-4-yl)-
• 4-PIPERIDINAMINE,1-(1H-PYRROLO[2,3-B]PYRIDIN-4-YL)
• 4-Piperidinamine, 1-(1H-pyrrolo[2,3-b]pyridin-4-yl)-
• 1-(1H-Pyrrolo[2,3-b]pyridin-4-yl)-4-piperidinamine
• F17889
• CHEMBL264965
• SB43848
• SCHEMBL1002418
• BDBM50376070
• DTXSID20468300
• 1-(1H-Pyrrolo[2,3-b]pyridin-4-yl)-piperidin-4-ylamine
• ZFBACGKIDNXYRK-UHFFFAOYSA-N
• 885499-57-0
• 1-(1H-Pyrrolo2,3-bpyridin-4-yl)-4-piperidinamine

• MDL： MFCD11616364
• Inchi： 1S/C12H16N4/c13-9-3-7-16(8-4-9)11-2-6-15-12-10(11)1-5-14-12/h1-2,5-6,9H,3-4,7-8,13H2,(H,14,15)
• InChI Key： ZFBACGKIDNXYRK-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=C3NC=CC3=2)CCC(N)CC1

Computed Properties

• Exact Mass: 216.13700
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1
• Topological Polar Surface Area: 57.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• PSA: 57.94000
• LogP: 2.25570

1-(1H-Pyrrolo2,3-bpyridin-4-yl)-4-piperidinamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(1H-Pyrrolo2,3-bpyridin-4-yl)-4-piperidinamine

Introduction to Compound with CAS No. 885499-57-0 and Product Name: 1-(1H-Pyrrolo[2,3-bpyridin-4-yl]-4-piperidinamine)

1-(1H-Pyrrolo[2,3-bpyridin-4-yl]-4-piperidinamine, identified by its CAS number 885499-57-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for various biological applications. The presence of both pyrrole and pyridine rings in its molecular framework imparts distinct electronic and steric properties, which are critical for its potential role in drug design and development.

The 1-(1H-Pyrrolo[2,3-bpyridin-4-yl]-4-piperidinamine structure is characterized by a pyrrolopyridine core, which is a well-known scaffold in medicinal chemistry due to its ability to interact with biological targets in multiple ways. The piperidine moiety appended to the pyrrole ring introduces additional conformational flexibility, allowing the molecule to adopt various shapes that can optimize binding affinity to biological receptors. This structural versatility makes it an attractive building block for the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in numerous disease pathways. The 1-(1H-Pyrrolo[2,3-bpyridin-4-yl]-4-piperidinamine compound has been investigated for its potential as a PPI modulator due to its ability to disrupt or stabilize protein complexes involved in cancer progression, inflammation, and other pathological conditions. Preliminary studies have demonstrated that this molecule can interfere with key signaling pathways by binding to specific residues on target proteins, thereby modulating their activity.

One of the most compelling aspects of 1-(1H-Pyrrolo[2,3-bpyridin-4-yl]-4-piperidinamine is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis involving functional group transformations such as condensation, cyclization, and amination. These synthetic routes are well-documented and can be optimized for large-scale production, making it feasible for industrial applications. Additionally, the modular nature of the molecule allows for easy derivatization, enabling chemists to generate libraries of analogs with tailored biological properties.

The pharmacological profile of 1-(1H-Pyrrolo[2,3-bpyridin-4-yl]-4-piperidinamine has been extensively studied in vitro and in vivo. Initial pharmacokinetic assessments have revealed favorable solubility and metabolic stability, suggesting that it may have good bioavailability upon systemic administration. Furthermore, preclinical studies have shown that this compound exhibits low toxicity at therapeutic doses, indicating its potential as a safe candidate for further development.

Recent advancements in computational chemistry have further enhanced the understanding of 1-(1H-Pyrrolo[2,3-bpyridin-4-yl]-4-piperidinamine's interaction with biological targets. Molecular docking simulations have identified key binding pockets on target proteins where this compound can dock with high affinity. These simulations have provided valuable insights into the molecular interactions responsible for its biological activity, guiding the design of more potent derivatives.

The therapeutic potential of 1-(1H-Pyrrolo[2,3-bpyridin-4-yl]-4-piperidinamine has been explored in several disease models. In cancer research, this compound has shown promise as an inhibitor of tyrosine kinases, which are overexpressed in many tumor types. By blocking the activity of these kinases, 1-(1H-Pyrrolo[2,3-bpyridin-4-yl]-4-piperidinamine has demonstrated the ability to inhibit tumor growth and metastasis in preclinical models. Similarly, studies have indicated its potential role in managing inflammatory diseases by modulating cytokine production and immune cell function.

The development of novel drug candidates often involves collaboration between academic researchers and pharmaceutical companies. The 1-(1H-Pyrrolo[2,3-bpyridin-4-yl]-4-piperidinamine compound serves as an excellent example of how academic research can drive drug discovery initiatives. Its unique structural features and promising biological activity have attracted interest from several biotech firms looking to license or develop it further for clinical applications.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic strategies. The 1-(1H-Pyrrolo[2,3-bpyridin-4-yl]-4-piperidinamine compound represents a significant step forward in addressing unmet medical needs by leveraging cutting-edge chemical biology approaches. Its development underscores the importance of interdisciplinary research in advancing pharmaceutical sciences and improving patient outcomes.